Cas no 1807240-21-6 (Methyl 2-cyano-4-ethyl-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-cyano-4-ethyl-5-(trifluoromethoxy)benzoate
• CAS No: 1807240-21-6
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 5009782
• Update Time: 2025-05-22

Methyl 2-cyano-4-ethyl-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-ethyl-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H10F3NO3/c1-3-7-4-8(6-16)9(11(17)18-2)5-10(7)19-12(13,14)15/h4-5H,3H2,1-2H3
• InChI Key： SKOCEPDZXMOUHI-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OC)C(C#N)=CC=1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 3.5
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-4-ethyl-5-(trifluoromethoxy)benzoate

Methyl 2-Cyano-4-Ethyl-5-(Trifluoromethoxy)Benzoate: A Comprehensive Overview

Methyl 2-cyano-4-ethyl-5-(trifluoromethoxy)benzoate, with the CAS number 1807240-21-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structural features, which include a benzoate backbone substituted with a cyano group at the 2-position, an ethyl group at the 4-position, and a trifluoromethoxy group at the 5-position. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable component in various chemical applications.

The synthesis of Methyl 2-cyano-4-ethyl-5-(trifluoromethoxy)benzoate typically involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

One of the most notable applications of this compound is in drug discovery. The trifluoromethoxy group is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, making it a desirable moiety in medicinal chemistry. Studies published in reputable journals like *Journal of Medicinal Chemistry* have demonstrated that Methyl 2-cyano-4-ethyl-5-(trifluoromethoxy)benzoate exhibits promising activity against various therapeutic targets, including kinase inhibitors and anti-inflammatory agents.

In addition to its pharmacological applications, this compound has found utility in materials science. The cyano group imparts strong electron-withdrawing effects, which are advantageous in designing advanced materials such as conductive polymers and nonlinear optical materials. Recent research highlighted in *Advanced Materials* has shown that incorporating Methyl 2-cyano-4-ethyl-5-(trifluoromethoxy)benzoate into polymer frameworks significantly improves their electronic properties, paving the way for next-generation electronic devices.

The structural versatility of this compound also extends to its use as an intermediate in organic synthesis. Its ability to undergo various functional group transformations makes it a valuable building block for constructing complex molecules. For instance, the ethyl group can be readily modified to introduce additional functionality, while the trifluoromethoxy group serves as a robust directing group in further reactions.

From an analytical standpoint, Methyl 2-cyano-4-ethyl-5-(trifluoromethoxy)benzoate has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided critical insights into its conformational dynamics and intermolecular interactions, which are essential for understanding its behavior in different chemical environments.

In conclusion, Methyl 2-cyano-4-ethyl-5-(trifluoromethoxy)benzoate stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique combination of functional groups not only enhances its chemical reactivity but also positions it as a key player in advancing cutting-edge research and industrial applications.